Cas no 2467-07-4 (Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-)

• Product Name: Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-
• CAS No: 2467-07-4
• MF: C₂₃H₃₂O₄
• MW: 372.497787475586
• CID: 1417951
• PubChem ID: 5233466
• Update Time: 2025-04-20

Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-
• SCHEMBL21260626
• 2467-07-4
• DTXSID30411963

• Inchi： 1S/C23H32O4/c1-22(2,3)18-8-14(20(26)16(10-18)12-24)7-15-9-19(23(4,5)6)11-17(13-25)21(15)27/h8-11,24-27H,7,12-13H2,1-6H3
• InChI Key： IIDUWFRWDSRFMO-UHFFFAOYSA-N
• SMILES： OC1C(CO)=CC(=CC=1CC1=C(C(CO)=CC(=C1)C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 372.23016
• Monoisotopic Mass: 372.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92